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Compound of Interest

Compound Name: trans-3-(3-Pyridyl)acrylic acid

Cat. No.: B151048

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of trans-3-(3-
Pyridyl)acrylic acid, a key physicochemical parameter for substance identification, purity
assessment, and formulation development. This document includes tabulated melting point
data from various sources, a detailed experimental protocol for its determination via the
capillary method, and a logical workflow for its synthesis.

Core Physicochemical Data: Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
The melting point is a fundamental property used to characterize a compound and is sensitive
to impurities, which tend to depress and broaden the melting range.

Quantitative Data Summary

The experimentally determined melting point of trans-3-(3-Pyridyl)acrylic acid is presented in
the table below. The data indicates that the compound decomposes upon melting.

Parameter Reported Value (°C) Source
Melting Point 232-235 (with decomposition) Sigma-Aldrich[1]
Melting Point 234.0 - 238.0 Tokyo Chemical Industry
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Experimental Protocol: Capillary Melting Point
Determination

The following is a standardized procedure for determining the melting point of trans-3-(3-
Pyridyl)acrylic acid using the capillary method. This method is widely accepted and
recognized by various pharmacopeias.[2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[3]

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)
Procedure:
e Sample Preparation:

o Ensure the trans-3-(3-Pyridyl)acrylic acid sample is completely dry and free of solvents.

[2]

o Place a small amount of the crystalline sample into a clean, dry mortar and gently grind it
into a fine powder. This ensures uniform packing and efficient heat transfer.[2]

¢ Loading the Capillary Tube:

o Press the open end of a capillary tube into the powdered sample, forcing a small amount
of the powder into the tube.[3]

o Invert the tube and gently tap it on a hard surface to compact the powder at the sealed
end.[4]

o Repeat until a packed column of 2-4 mm in height is achieved.[4][5]
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e Melting Point Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat at a rapid rate to a temperature approximately 15-20°C below
the expected melting point of 232°C.[4]

o Once this temperature is reached, reduce the heating rate to 1-2°C per minute.[4] A slow
heating rate is crucial for an accurate determination.[3]

o Observe the sample through the magnifying lens.
o Record the temperature at which the first droplet of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has completely melted into a clear
liquid (the completion of melting).

o The melting point is reported as the range between these two temperatures. Note any
signs of decomposition, such as darkening or gas evolution.

» Repeatability:

o Allow the apparatus to cool significantly before performing a second measurement with a
fresh capillary tube and sample.[4]

o Conduct at least two independent measurements to ensure the reproducibility of the
results.

Synthesis Workflow

trans-3-(3-Pyridyl)acrylic acid can be synthesized via a Knoevenagel condensation reaction.
This reaction involves the base-catalyzed condensation of an aldehyde or ketone with a
compound containing an active methylene group. For the synthesis of trans-3-(3-
Pyridyl)acrylic acid, 3-pyridinecarboxaldehyde is reacted with malonic acid.
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Reactants Reaction Conditions
3-Pyridinecarboxaldehyde Malonic Acid Base Catalyst (e.g., Piperidine/Pyridine) Heat
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Caption: Synthesis of trans-3-(3-Pyridyl)acrylic acid.

Biological Context

While a detailed signaling pathway has not been fully elucidated in publicly available literature,
trans-3-(3-Pyridyl)acrylic acid has demonstrated antiviral activity, notably against the
Tobacco Mosaic Virus (TMV). Further research into its mechanism of action could be a
valuable endeavor for drug development professionals, particularly in the agrochemical and
biomedical fields. The pyridine and acrylic acid moieties are common pharmacophores in
various bioactive molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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